Cas no 82430-18-0 (3-Thiazolidineheptanoic acid, 4-formyl-2-oxo-, ethyl ester, (S)-)

• Product name: 3-Thiazolidineheptanoic acid, 4-formyl-2-oxo-, ethyl ester, (S)-
• CAS No: 82430-18-0
• MF: C₁₃H₂₁NO₄S
• MW: 287.37514
• CID: 692077
• PubChem ID: 71418702

3-Thiazolidineheptanoic acid, 4-formyl-2-oxo-, ethyl ester, (S)- Chemical and Physical Properties

Names and Identifiers

• 3-Thiazolidineheptanoic acid, 4-formyl-2-oxo-, ethyl ester, (S)-
• ethyl 7-[(4S)-4-formyl-2-oxo-1,3-thiazolidin-3-yl]heptanoate
• DTXSID20837996
• 82430-18-0

• Inchi： InChI=1S/C13H21NO4S/c1-2-18-12(16)7-5-3-4-6-8-14-11(9-15)10-19-13(14)17/h9,11H,2-8,10H2,1H3/t11-/m0/s1
• InChI Key： SESIAMXGKLSVMP-NSHDSACASA-N
• SMILES： CCOC(=O)CCCCCCN1C(CSC1=O)C=O

Computed Properties

• Exact Mass: 287.11912932g/mol
• Monoisotopic Mass: 287.11912932g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 10
• Complexity: 322
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 89Ų
• XLogP3: 1.8